![molecular formula C15H15Cl2N3O B2689149 2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide CAS No. 2411299-14-2](/img/structure/B2689149.png)
2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide
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Overview
Description
2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide, also known as CP-154,526, is a selective antagonist of the corticotropin-releasing factor 1 (CRF1) receptor. It was first synthesized in the late 1990s and has since been extensively studied for its potential therapeutic applications in various diseases and disorders.
Mechanism of Action
2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide acts as a selective antagonist of the CRF1 receptor, which is involved in the regulation of the hypothalamic-pituitary-adrenal (HPA) axis. The HPA axis plays a crucial role in the body's response to stress, and dysregulation of this system has been implicated in various diseases and disorders.
Biochemical and Physiological Effects
This compound has been shown to reduce the behavioral and physiological responses to stress in animal models. It has also been shown to have anxiolytic and antidepressant effects in preclinical studies.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide in lab experiments is its high selectivity for the CRF1 receptor, which allows for more precise and targeted studies. However, one limitation is that its effects may vary depending on the species and strain of animal used in the study.
Future Directions
1. Further studies are needed to investigate the potential therapeutic applications of 2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide in humans, particularly in anxiety disorders and depression.
2. Studies should be conducted to examine the long-term effects of this compound on the HPA axis and other physiological systems.
3. The use of this compound in combination with other drugs or therapies should be explored to enhance its therapeutic potential.
4. Further research is needed to elucidate the molecular mechanisms underlying the effects of this compound on the CRF1 receptor.
5. Studies should be conducted to investigate the potential role of this compound in the treatment of addiction and stress-related disorders.
In conclusion, this compound is a selective antagonist of the CRF1 receptor that has been extensively studied for its potential therapeutic applications in various diseases and disorders. Its high selectivity and specificity make it a valuable tool for scientific research, and further studies are needed to fully understand its potential therapeutic benefits.
Synthesis Methods
The synthesis of 2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide involves the reaction of 2-chloro-N-methyl-N-[(4-nitrophenyl) methyl] propanamide with 4-chloropyrazine in the presence of a reducing agent such as palladium on carbon. The resulting product is then purified through column chromatography to obtain this compound in its pure form.
Scientific Research Applications
2-Chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide has been widely used in scientific research to study the role of the CRF1 receptor in various physiological and pathological conditions. It has been shown to have potential therapeutic applications in anxiety disorders, depression, addiction, and stress-related disorders.
properties
IUPAC Name |
2-chloro-N-[(4-chlorophenyl)-pyrazin-2-ylmethyl]-N-methylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15Cl2N3O/c1-10(16)15(21)20(2)14(13-9-18-7-8-19-13)11-3-5-12(17)6-4-11/h3-10,14H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIOKMJKRSYFHCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N(C)C(C1=CC=C(C=C1)Cl)C2=NC=CN=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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